[2-(4-Fluorophenyl)-[1,3]dioxolan-2-yl]methanol

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-1,3-dioxolan-2-yl]methanol
• InChI: InChI=1S/C10H11FO3/c11-9-3-1-8(2-4-9)10(7-12)13-5-6-14-10/h1-4,12H,5-7H2
• InChI Key: CSTYFSAPHMXLFO-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)(CO)C2=CC=C(C=C2)F

Description

[2-(4-Fluorophenyl)-[1,3]dioxolan-2-yl]methanol is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The same reaction as in the synthesis of 3a was conducted from 1-(4-fluorophenyl)-2-hydroxyethanone (23.89 g, 155 mmol), ethylene glycol (42 mL, 780 mmol), p-toluenesulfonic acid monohydrate (0.5 g) and benzene (300 mL) and the resulting crude product was purified by a silica gel column chromatography (toluene:ethyl acetate=4:1) to give [2-(4-fluorophenyl)-[1,3]dioxolan-2-yl]methanol (22.05 g, 72%) as an oily product. 1H-NMR (DMSO-d6) δ: 3.51 (d, J=6.3 Hz, 2H), 3.75-3.81 (m, 2H), 3.99-4.07 (m, 2H), 4.94 (t, J=6.3 Hz, 1H), 7.13-7.19 (m, 2H), 7.42-7.47 (m, 2H).